N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C25H23N7O3/c1-15-7-9-19(10-8-15)35-14-22(33)27-21-12-17(3)30-32(21)25-28-23-20(24(34)29-25)13-26-31(23)18-6-4-5-16(2)11-18/h4-13H,14H2,1-3H3,(H,27,33)(H,28,29,34)
• InChI Key: VDIMQYZRJGWVEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC(=NN2C3=NC4=C(C=NN4C5=CC=CC(=C5)C)C(=O)N3)C
• Molecular Formula: C25H23N7O3
• Molecular Weight: 469.5 g/mol

Description

N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C25H23N7O3 and its molecular weight is 469.505. The purity is usually 95%.
BenchChem offers high-quality N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Research has shown that derivatives of pyrazolo[3,4-d]pyrimidine, which share a similar structural core to the compound , have been synthesized and evaluated for their potential in inhibiting cancer cell growth. For instance, a study by Al-Sanea et al. (2020) focused on designing and synthesizing certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, demonstrating appreciable cancer cell growth inhibition against various cancer cell lines (Al-Sanea, D. G. Parambi, et al., 2020). This suggests the potential of N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide in anticancer applications through structural modification and derivative exploration.

Interaction with Biological Targets

The compound's derivatives also show promise in interacting with specific biological targets. Novel pyrazolo[1,5-a]pyrimidines closely related to N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide (DPA-714) were synthesized and evaluated for their binding potential to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This research indicates the compound's derivatives can serve as potent in vivo PET radiotracers for neuroinflammation, underscoring their importance in neurological research and drug development (Damont, Médran-Navarrete, et al., 2015).

Synthesis and Reactivity

The synthesis of related compounds such as pyrazolo[1,5-a]pyrimidinones has been explored for their potential biological activities, including analgesic activity and selective enzyme inhibition. This area of research demonstrates the versatility of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery and development, offering insights into the synthesis strategies that could be applied to N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide for enhancing its biological efficacy (Burgart, Elkina, et al., 2020).